Cas no 226980-46-7 (Glabrin C (9CI))

• Product Name: Glabrin C (9CI)
• CAS No: 226980-46-7
• MF: C₄₁H₆₄N₈O₉
• MW: 812.995070457459
• CID: 278420
• Update Time: 2024-03-01

Glabrin C (9CI) Chemical and Physical Properties

Names and Identifiers

• Glabrin C (9CI)
• Cyclo(L-alanyl-L-leucyl-L-valyl-L-prolylglycyl-L-tyrosyl-L-valyl-L-leucyl)
• Glabrin C (Annona glabra)

• Inchi： 1S/C41H64N8O9/c1-21(2)17-28-36(53)43-25(9)35(52)45-29(18-22(3)4)37(54)48-34(24(7)8)41(58)49-16-10-11-31(49)39(56)42-20-32(51)44-30(19-26-12-14-27(50)15-13-26)38(55)47-33(23(5)6)40(57)46-28/h12-15,21-25,28-31,33-34,50H,10-11,16-20H2,1-9H3,(H,42,56)(H,43,53)(H,44,51)(H,45,52)(H,46,57)(H,47,55)(H,48,54)/t25-,28-,29-,30-,31-,33-,34-/m0/s1
• InChI Key： DDWIRDHTZAQZIO-OXJYUAFTSA-N
• SMILES： O=C1[C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC(CNC([C@]2([H])CCCN21)=O)=O)CC1C=CC(=CC=1)O)=O)C(C)C)=O)CC(C)C)=O)C)=O)CC(C)C)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 58
• XLogP3: 4.157

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 1197.6±65.0 °C(Predicted)
• pka: 9.89±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides